7-methyl-4-oxo-4H-chromene-3-carbaldehyde
Overview
Description
7-Methyl-4-oxo-4H-chromene-3-carbaldehyde is a chemical compound with the molecular formula C11H8O3 . It has an average mass of 188.179 Da and a monoisotopic mass of 188.047348 Da .
Synthesis Analysis
The synthesis of 7-Methyl-4-oxo-4H-chromene-3-carbaldehyde can be achieved through a one-pot synthesis process . The initial Knoevenagel condensation of a 4-oxo-4H-chromene-3-carbaldehyde with malononitrile or a cyanoacetate gives an intermediate. A Michael addition of an aromatic amine to this intermediate gives the final product .Molecular Structure Analysis
The molecular structure of 7-Methyl-4-oxo-4H-chromene-3-carbaldehyde is characterized by a benzopyran-4-one or chromone ring system . The crystal structure is stabilized by π-π interactions between the benzene and pyran rings of inversion-related molecules stacked along the b axis .Scientific Research Applications
Organic Synthesis
This compound is used in the synthesis of various organic molecules. Its reactivity with pentacarbonyliron and HMPA has been studied, leading to the formation of complex structures like 3-(4-oxochroman-3-ylmethyl)-4H-chromen-4-one .
Catalyst-Free Synthesis
It serves as a starting material for the one-pot synthesis of chromeno[4,3-b]pyridine derivatives under catalyst-free conditions. This method is environmentally friendly and avoids traditional purification methods .
Electronic Property Analysis
The molecular structures and electronic properties of derivatives of 4-oxo-4H-chromene-3-carbaldehyde have been explored using Density Functional Theory (DFT), providing insights into the stability and reactivity of these compounds .
Green Chemistry
The compound is involved in green chemistry approaches, such as enzyme-catalyzed synthesis and metal-organic framework catalyzed synthesis. These methods are designed to reduce waste and increase sustainability in chemical processes .
properties
IUPAC Name |
7-methyl-4-oxochromene-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8O3/c1-7-2-3-9-10(4-7)14-6-8(5-12)11(9)13/h2-6H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNGHZEZHBKSGTA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C(=O)C(=CO2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30446391 |
Source
|
| Record name | 7-methyl-4-oxo-4H-chromene-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30446391 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-methyl-4-oxo-4H-chromene-3-carbaldehyde | |
CAS RN |
40682-97-1 |
Source
|
| Record name | 7-methyl-4-oxo-4H-chromene-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30446391 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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